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Compound of Interest

Compound Name: Ethyl ethoxyacetate

Cat. No.: B1329361

An In-depth Technical Guide to the Physicochemical Properties of Ethyl Ethoxyacetate

This guide provides a detailed overview of the boiling point and density of ethyl ethoxyacetate
(CAS No. 817-95-8), tailored for researchers, scientists, and professionals in drug
development. It includes key physical data, comprehensive experimental protocols for
determination of these properties, and a workflow diagram for procedural illustration.

Core Physicochemical Data

Ethyl ethoxyacetate is a clear, colorless liquid ester with the chemical formula CeH1203.[1][2]
It is recognized for its utility as a solvent in various industrial applications, including paints and
coatings.[2][3] Accurate knowledge of its physical properties, such as boiling point and density,
is crucial for its application in scientific research and chemical synthesis.

Quantitative Data Summary

The boiling point and density of ethyl ethoxyacetate from various sources are summarized
below. These values are essential for predicting the compound's behavior under different
experimental conditions.
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Physical Property Value Conditions Source(s)
Boiling Point 156 °C At 760 mmHg [41516171
158 °C Not specified [8]

Density 0.975 g/mL At 25 °C [41517118]
0.970 g/mL Not specified [6]

Experimental Protocols

The following sections detail standardized laboratory procedures for the experimental

determination of the boiling point and density of a liquid organic compound such as ethyl

ethoxyacetate.

Determination of Boiling Point (Capillary Method)

The capillary method is a common and reliable technique for determining the boiling point of

small quantities of a liquid.[9][10]

Apparatus and Materials:

Thiele tube or aluminum heating block

e Thermometer (calibrated)

o Capillary tubes (sealed at one end)

e Fusion tube or small test tube

e Heating source (e.g., Bunsen burner or heating mantle)

e Stand and clamp

o Sample of ethyl ethoxyacetate

Procedure:

Heat-transfer fluid (e.g., mineral oil) for Thiele tube
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Sample Preparation: Add a few milliliters of ethyl ethoxyacetate into a fusion tube.[9]

Capillary Insertion: Place a capillary tube, with its sealed end pointing upwards, into the
fusion tube containing the liquid sample.[9]

Apparatus Assembly: Attach the fusion tube to a thermometer, ensuring the sample and the
thermometer bulb are at the same level.[9]

Heating: Immerse the assembly in a Thiele tube filled with a heat-transfer fluid or place it in
an aluminum block.[9]

Observation: Heat the apparatus slowly and uniformly.[9] Observe the open end of the
inverted capillary tube. As the temperature rises, air trapped in the capillary will be expelled.

Boiling Point Identification: The boiling point is the temperature at which a rapid and
continuous stream of bubbles emerges from the capillary tube.[9] Alternatively, note the
temperature when bubbling stops upon cooling, and the liquid begins to enter the capillary
tube; this temperature is the boiling point.[10]

Recording: Record the temperature to the nearest degree. For high accuracy, the barometric
pressure should also be recorded.[11]

Determination of Density (Pychnometer/Graduated
Cylinder Method)

The density of a liquid can be accurately determined by measuring the mass of a known
volume.[12][13]

Apparatus and Materials:

Pycnometer (density bottle) or a graduated cylinder (e.g., 10 mL or 25 mL)
Analytical balance (accurate to £0.001 g)
Thermometer

Sample of ethyl ethoxyacetate
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Procedure:

Measure Mass of Empty Container: Weigh a clean, dry pycnometer or graduated cylinder on
an analytical balance and record its mass (m1).[12]

Add Liquid Sample: Carefully add a known volume of ethyl ethoxyacetate to the graduated
cylinder (e.g., 10 mL).[12][14] If using a pycnometer, fill it completely.

Measure Volume: Read the volume (V) precisely from the bottom of the meniscus.[12]
Ensure the reading is taken at eye level to avoid parallax error.

Measure Mass of Filled Container: Weigh the container with the liquid sample and record the
combined mass (mz).[12]

Temperature Control: Measure and record the temperature of the liquid, as density is
temperature-dependent.

Calculation: Calculate the mass of the liquid by subtracting the mass of the empty container
from the combined mass (m = mz - m1).[14]

Density Calculation: Use the formula p = m/V to determine the density.[12]

Repeatability: For improved accuracy, repeat the measurement multiple times and calculate
the average value.[12][14]

Experimental Workflow Visualization

The logical flow of the experimental procedures for determining the boiling point and density of

ethyl ethoxyacetate is illustrated in the diagram below.
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1. Prepare Sample: 1. Weigh empty pycnometer
Fill fusion tube with liquid or graduated cylinder (m1)

'

2. Assemble Apparatus:
Insert inverted capillary;

2. Add known volume (V)

attach to thermometer of liquid
3. Heat System:
Use Thiele tube or block; 3. Weigh filled container (m2)
heat slowly

'

4. Observe & Record:
Note temperature of continuous
bubble stream

4. Calculate Density:
p=(mM2-ml)/V

Result: Result:
Boiling Point (°C) Density (g/mL)

End: Physicochemical
Data Acquired

Click to download full resolution via product page

Caption: Experimental workflow for determining boiling point and density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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